Cas no 151793-20-3 (Methyl 5-fluoro-2-methoxybenzoate)

• Product Name: Methyl 5-fluoro-2-methoxybenzoate
• CAS No: 151793-20-3
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD06203734
• CID: 1328913
• PubChem ID: 10035289
• Update Time: 2025-05-21

Methyl 5-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-fluoro-2-methoxy-, methyl ester
• methyl 5-fluoro-2-methoxybenzoate
• Z293453152
• DTXSID001241407
• SCHEMBL4300383
• BS-27399
• 5-FLUORO-2-METHOXYBENZOIC ACID METHYL ESTER
• DB-119469
• AKOS006230475
• CS-0131341
• methyl5-fluoro-2-methoxybenzoate
• SY269580
• MFCD06203734
• WZYOZIRZLTZSNJ-UHFFFAOYSA-N
• N12614
• BGA79320
• 151793-20-3
• Methyl 5-fluoro-2-methoxybenzoate

• MDL： MFCD06203734
• Inchi： 1S/C9H9FO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： WZYOZIRZLTZSNJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 184.05357
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Methyl 5-fluoro-2-methoxybenzoate

Methyl 5-fluoro-2-methoxybenzoate: A Comprehensive Overview

Methyl 5-fluoro-2-methoxybenzoate, also known by its CAS number 151793-20-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₉H₉FO₃, is characterized by its unique structure, which includes a methyl ester group, a fluoro substituent, and a methoxy group attached to a benzene ring. The combination of these functional groups makes it a versatile building block for various applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of Methyl 5-fluoro-2-methoxybenzoate has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled the development of more efficient routes for its preparation. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. This approach not only enhances the scalability of the process but also aligns with the growing demand for sustainable chemical manufacturing practices.

In terms of structural characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular architecture of Methyl 5-fluoro-2-methoxybenzoate. These studies have confirmed the presence of key functional groups and their spatial arrangement within the molecule. Additionally, computational modeling has been employed to predict the compound's electronic properties and reactivity, further aiding in its application across diverse chemical systems.

The applications of Methyl 5-fluoro-2-methoxybenzoate are vast and continually expanding. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For example, recent research has highlighted its potential role in developing novel anti-inflammatory agents and anticancer drugs. Its ability to undergo a range of chemical transformations makes it an invaluable precursor in medicinal chemistry.

Beyond pharmaceuticals, Methyl 5-fluoro-2-methoxybenzoate finds utility in agrochemicals, where it is used as an intermediate in the production of pesticides and herbicides. The compound's stability under various environmental conditions and its compatibility with existing agricultural practices make it a preferred choice for researchers in this domain.

In materials science, this compound has been explored for its potential in creating advanced polymers and coatings. Its unique electronic properties enable it to serve as a building block for functional materials with tailored optical and mechanical characteristics. Recent studies have demonstrated its use in developing high-performance adhesives and anti-corrosion coatings, underscoring its versatility across multiple disciplines.

The growing interest in green chemistry has also influenced the development and application of Methyl 5-fluoro-2-methoxybenzoate. Researchers are increasingly focusing on environmentally friendly methods for its synthesis and utilization. For instance, biocatalytic approaches using enzymes have been investigated as sustainable alternatives to traditional chemical synthesis methods. These efforts not only reduce the environmental footprint but also pave the way for large-scale industrial adoption.

In conclusion, Methyl 5-fluoro-2-methoxybenzoate (CAS No: 151793-20-3) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, efficient synthesis methods, and diverse applications make it a cornerstone in modern chemical research. As advancements in technology continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across industries.